Cas no 2229005-03-0 (1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol
• CAS No: 2229005-03-0
• MF: C₉H₁₁BrO₄
• MW: 263.085242509842
• CID: 6286913
• PubChem ID: 165688330
• Update Time: 2025-10-24

1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol
• EN300-1927031
• 2229005-03-0

• Inchi： 1S/C9H11BrO4/c1-14-8-3-5(7(12)4-11)2-6(10)9(8)13/h2-3,7,11-13H,4H2,1H3
• InChI Key： NPLXINQYVUYLHR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(CO)O)OC)O

Computed Properties

• Exact Mass: 261.98407g/mol
• Monoisotopic Mass: 261.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.9Ų

Additional information on 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol

Chemical Profile of 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol (CAS No: 2229005-03-0)

1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol, identified by its CAS number 2229005-03-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic ether structure with bromine and hydroxyl substituents, has garnered attention due to its potential applications in drug discovery and molecular medicine. The unique arrangement of functional groups on its aromatic backbone makes it a versatile scaffold for designing novel bioactive entities.

The structural motif of 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol is particularly noteworthy for its ability to engage in diverse chemical interactions. The presence of both hydroxyl and bromine groups provides multiple sites for further functionalization, enabling chemists to tailor its properties for specific biological targets. This dual functionality has been exploited in the synthesis of inhibitors targeting enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic development.

Recent advancements in computational chemistry have highlighted the importance of such multifunctional scaffolds in drug design. Studies utilizing molecular docking simulations have demonstrated that derivatives of 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol can effectively bind to proteins implicated in neurological disorders. The phenolic ether core is particularly adept at forming hydrogen bonds with polar residues in protein active sites, enhancing binding affinity and selectivity.

In the context of medicinal chemistry, the hydroxyl and methoxy groups on the aromatic ring contribute to the compound's solubility and metabolic stability. These features are critical for optimizing pharmacokinetic profiles, ensuring that the drug reaches its target site in adequate concentrations while minimizing side effects. The bromine substituent, while smaller in size, adds rigidity to the molecule, which can improve binding interactions with biological macromolecules.

Current research is exploring the potential of 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol as a precursor for more complex pharmacophores. By leveraging cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, chemists can introduce additional aromatic or heteroaromatic rings into the structure. Such modifications have been shown to enhance bioactivity by expanding the compound's interaction surface with biological targets.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in novel scaffolds that offer structural diversity without compromising efficacy. 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol fits this criterion well, as its synthetic accessibility allows for rapid exploration of analogues with tailored properties. This adaptability makes it an attractive building block for high-throughput screening campaigns aimed at identifying lead compounds for drug development.

From a synthetic chemistry perspective, 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol exemplifies the power of functional group interplay in designing complex molecules. The ease with which bromine can be introduced or removed through halogen exchange reactions provides chemists with a flexible toolkit for modifying its structure. Similarly, the hydroxyl and methoxy groups can be oxidized or reduced to generate additional functional handles for further derivatization.

The growing interest in natural product-inspired molecules has also spurred research into derivatives of 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol that mimic biologically active compounds found in plants and microorganisms. By incorporating elements from known bioactive scaffolds into this framework, researchers aim to discover new therapeutic agents with improved pharmacological profiles. Such efforts align with the broader trend toward green chemistry and sustainable drug discovery practices.

As computational methods continue to evolve, the predictive power of virtual screening tools has increased significantly. Algorithms capable of identifying potential drug candidates from large chemical libraries rely heavily on accurate molecular descriptors derived from structures like 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol. These tools enable researchers to prioritize compounds based on their predicted biological activity before committing resources to experimental synthesis and testing.

The future directions for research involving 1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane-1,2-diol are likely to include exploring its role in modulating signaling pathways relevant to metabolic diseases and cancer. Preliminary studies suggest that derivatives of this compound may influence key enzymes involved in cellular metabolism by acting as competitive inhibitors or modulators of enzyme activity. Such findings underscore its potential as a therapeutic agent targeting diseases associated with dysregulated metabolic processes.

In conclusion,1-(3-bromo-4-hydroxy-5-methoxyphenyl)ethane - 1 , 2 - diol (CAS No: 2229005 - 03 - 0) represents a valuable asset in pharmaceutical research due to its structural versatility and functional diversity . Its ability to serve as a scaffold for designing novel bioactive molecules positions it as a key intermediate in drug discovery efforts aimed at addressing various human health challenges . As synthetic methodologies advance , so too will our capacity to harness this compound's potential , paving the way for innovative therapeutic solutions . p >